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Compound of Interest

Compound Name: 2-Bromothiobenzamide

Cat. No.: B1273132 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Bromothiobenzamide is not readily

available in public databases. The following guidance is based on the safety profiles of

structurally similar compounds, general principles of laboratory safety, and information

available for its isomer, 4-Bromothiobenzamide. It is imperative to treat 2-
Bromothiobenzamide as a potentially hazardous substance and to handle it with the utmost

care. This document is intended to provide essential safety and logistical information for

researchers, scientists, and drug development professionals. Always consult with your

institution's Environmental Health and Safety (EHS) office for specific disposal protocols and

adhere to all local, state, and federal regulations.

I. Immediate Safety and Hazard Assessment
Given the presence of a bromine atom and a thioamide group, 2-Bromothiobenzamide should

be handled as a compound that is potentially harmful if swallowed, an irritant to the skin and

eyes, and may cause respiratory irritation or skin sensitization. The precautionary measures

outlined below are designed to minimize exposure through all potential routes.

A. Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. When handling 2-
Bromothiobenzamide, the following should be worn:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles if there

is a risk of splashes.

To protect eyes from direct

contact with the solid or

solutions, which may cause

serious irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact. Based

on an SDS for a related

compound, nitrile rubber is

recommended[1]. Always

inspect gloves prior to use.

Protective Clothing A lab coat must be worn.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Use only in a well-ventilated

area, preferably a chemical

fume hood. If dust is

generated, a respirator may be

required.

To prevent inhalation of the

solid powder, which may cause

respiratory irritation[1].

B. First Aid Measures

In the event of accidental exposure, immediate action is critical:
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Exposure Route First Aid Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water[1]. If skin irritation or a rash

occurs, seek medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing[1]. Seek medical attention.

Inhalation

Move the person to fresh air and keep them

comfortable for breathing[1]. If you feel unwell,

call a POISON CENTER or doctor.

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor if you feel

unwell[1].

II. Quantitative Data Summary
While specific quantitative data for 2-Bromothiobenzamide is limited, the following table

includes available information for the compound and its isomer, 4-Bromothiobenzamide, for

reference.
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Property 2-Bromothiobenzamide
4-Bromothiobenzamide
(Isomer)

Molecular Formula C₇H₆BrNS C₇H₆BrNS

Molecular Weight 216.10 g/mol

Not specified in search results,

but would be the same as the

2-bromo isomer.

CAS Number 30216-44-5[2] 26197-93-3

Appearance Solid[2] Not specified in search results.

Melting Point 82-86 °C[2] Not specified in search results.

Hazard Classifications Not explicitly available.

Acute Toxicity, Oral (Category

4), Skin Sensitization

(Category 1)

Hazard Statements Not explicitly available.

H302: Harmful if swallowed,

H317: May cause an allergic

skin reaction.

III. Experimental Protocol: Spill Cleanup
In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate and Ventilate: Evacuate the immediate area of the spill. Ensure the area is well-

ventilated, preferably within a chemical fume hood.

Wear Appropriate PPE: Before cleaning the spill, don the appropriate PPE as described in

the table above.

Contain the Spill: For a solid spill, carefully sweep up the material to avoid generating

dust[3].

Collect the Spilled Material: Place the swept-up solid into a suitable, closed, and clearly

labeled container for disposal as hazardous waste[3].
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Clean the Spill Area: Decontaminate the spill area with a suitable solvent, and collect the

cleaning materials for disposal as hazardous waste.

Dispose of Cleanup Materials: All materials used for cleanup, including gloves, wipes, and

any contaminated absorbents, must be placed in a sealed bag and disposed of as

hazardous waste.

IV. Disposal Plan
The standard and recommended procedure for the disposal of 2-Bromothiobenzamide is to

manage it as hazardous waste through a professional service. Any attempt at chemical

neutralization or degradation should not be performed without a validated protocol and the

explicit approval of your institution's EHS office.

A. Waste Collection

Solid Waste:

Collect pure 2-Bromothiobenzamide waste and any materials grossly contaminated with

it in a designated, compatible, and sealable container.

Label the container clearly with "Hazardous Waste," the full chemical name "2-
Bromothiobenzamide," and the approximate quantity.

Do not mix this waste with other waste streams unless directed to do so by your EHS

office.

Contaminated Labware:

Disposable items such as gloves, weighing papers, and pipette tips that are contaminated

with 2-Bromothiobenzamide should be collected in a separate, sealed container labeled

as hazardous waste.

Empty Containers:

Thoroughly empty all contents from the original container.
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The first rinse of the container with a suitable solvent must be collected and disposed of as

hazardous waste. Given the lack of specific toxicity data, it is prudent to collect

subsequent rinses as well.

B. Storage of Waste

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

waste accumulation area.

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents, strong bases, and strong reducing agents[3].

C. Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup.

Provide a complete and accurate description of the waste to the EHS office or contractor.

Do not dispose of 2-Bromothiobenzamide down the drain or in the regular trash[4].

V. Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 2-
Bromothiobenzamide.
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Disposal Workflow for 2-Bromothiobenzamide

Start: Have 2-Bromothiobenzamide Waste

Is the waste pure compound, a solution, or contaminated material?

Collect in a labeled, sealed container for halogenated organic solid waste.

Pure Solid

Collect in a labeled, sealed container for halogenated organic liquid waste.

Solution

Collect contaminated materials (gloves, paper) in a separate labeled, sealed container.

Contaminated Material

Store sealed container(s) in a secure, ventilated waste accumulation area.

Contact Environmental Health & Safety (EHS) or a licensed waste contractor for disposal.

End: Waste properly disposed

Click to download full resolution via product page

Caption: Logical steps for the proper disposal of 2-Bromothiobenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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